allo-Aloeresin D

• Molecular Formula: C29H32O11
• Molecular Weight: 556.6 g/mol
• InChI: InChI=1S/C29H32O11/c1-14-10-20(37-3)24(27-23(14)19(33)12-18(38-27)11-15(2)31)28-29(26(36)25(35)21(13-30)39-28)40-22(34)9-6-16-4-7-17(32)8-5-16/h4-10,12,15,21,25-26,28-32,35-36H,11,13H2,1-3H3/b9-6-/t15-,21-,25-,26+,28?,29-/m1/s1
• InChIKey: OUGNWRCWQLUXHX-JLUKCRPTSA-N

allo-Aloeresin D: Research Compound Profile

allo-Aloeresin D is a chromone C-glycoside isolated from Aloe vera and Aloe nobilis, characterized by a (Z)-p-coumaroyl moiety at the C-2' position of the glucopyranosyl unit [1]. It shares a core 8-C-glucosyl-7-methoxy-5-methylchromone scaffold with the bioactive analog aloeresin D, but the stereochemical inversion of the coumaroyl double bond from (E) to (Z) abolishes β-secretase (BACE1) inhibitory activity [1][2]. Its molecular formula is C29H32O11, with a molecular weight of 556.56 g/mol and a topological polar surface area (TPSA) of 172 Ų [3].

Structurally defined chromone C-glycoside for SAR studies

Supplier-specified high purity supports reproducible analytical quantification

BACE1 inhibitor structural analog with reported divergent inhibitory profile

• [1] Lv L, Yang QY, Zhao Y, Yao CS, Sun Y, Yang EJ, Song KS, Mook-Jung I, Fang WS. BACE1 (β-secretase) inhibitory chromone glycosides from Aloe vera and Aloe nobilis. Planta Med. 2008;74(5):540-545. PMID: 18543151. View Source
• [2] Lv L, Yang QY, Zhao Y, et al. Discovery of β-secretase inhibitors from Aloe vera and preliminary structure-activity relationship study. Chinese Chemical Society 25th Annual Academic Conference Abstract Collection (Volume 2). 2006. View Source
• [3] PubChem. allo-Aloeresin D. PubChem CID 156620292. National Center for Biotechnology Information. View Source

allo-Aloeresin D: Non-Interchangeable Aloe Chromone

The chromone glycoside family from Aloe exhibits stark activity cliffs governed by stereochemical and substitution patterns. allo-Aloeresin D is the (Z)-isomer of the coumaroyl moiety, whereas the active BACE1 inhibitor aloeresin D possesses the (E)-configuration [1]. This single geometric isomerization results in a functional divergence: aloeresin D inhibits BACE1 with an IC50 of 39 μM, while allo-aloeresin D shows no detectable inhibition in the same assay system [1][2]. Generic substitution with aloeresin D would introduce unwanted BACE1 activity and confound results in Alzheimer's disease models. Conversely, substituting allo-aloeresin D for other inactive chromones would ignore its critical role as a structurally precise negative control. For SAR studies aiming to map the coumaroyl geometry-activity relationship, allo-aloeresin D is an irreplaceable tool compound.

! Glycosylation and acylation differences vs. aloeresin D may lead to distinct enzyme inhibition profiles.

! Generic Aloe chromone substitution risks introducing undefined impurities that compromise analytical precision.

! Assay-specific biological activity (e.g. BACE1) is not interchangeable between closely related chromones.

• [1] Lv L, Yang QY, Zhao Y, Yao CS, Sun Y, Yang EJ, Song KS, Mook-Jung I, Fang WS. BACE1 (β-secretase) inhibitory chromone glycosides from Aloe vera and Aloe nobilis. Planta Med. 2008;74(5):540-545. PMID: 18543151. View Source
• [2] Lv L, Yang QY, Zhao Y, et al. Discovery of β-secretase inhibitors from Aloe vera and preliminary structure-activity relationship study. Chinese Chemical Society 25th Annual Academic Conference Abstract Collection (Volume 2). 2006. View Source

allo-Aloeresin D: Evidence-Based Selection

Purity Advantage Over Aloeresin D Reference

In a fluorescence resonance energy transfer (FRET)-based BACE1 inhibition assay, allo-aloeresin D (2) exhibited no significant inhibitory activity against BACE1 at concentrations up to 100 μM, whereas aloeresin D (1) inhibited the enzyme with an IC50 of 39.0 μM [1][2]. Among the thirteen chromone glycosides isolated and tested, only compounds 1 and 8 (C-2′-decoumaroyl-aloeresin G) showed significant inhibition, with IC50 values of 39.0 μM and 20.5 μM, respectively [1]. This establishes allo-aloeresin D as a critical negative control for BACE1-targeted drug discovery programs.

Purity specification

Data to verify

≥98% (HPLC) vs. aloeresin D ref ≥90.0%

Higher initial purity may reduce impurity-related variability.

Supplier-specified; independent lot verification advised.

Evidence Dimension	BACE1 (β-secretase) inhibition IC50
Target Compound Data	No detectable inhibition at up to 100 μM (IC50 > 100 μM)
Comparator Or Baseline	Aloeresin D: IC50 = 39.0 μM
Quantified Difference	> 2.5-fold difference in potency; functional activity abolished in target compound
Conditions	FRET-based BACE1 inhibition assay; purified enzyme

Why This Matters

Researchers investigating BACE1 as an Alzheimer's disease target require an inactive isomer with identical core structure to serve as a negative control, eliminating confounding variables in SAR studies.

• [1] Lv L, Yang QY, Zhao Y, Yao CS, Sun Y, Yang EJ, Song KS, Mook-Jung I, Fang WS. BACE1 (β-secretase) inhibitory chromone glycosides from Aloe vera and Aloe nobilis. Planta Med. 2008;74(5):540-545. PMID: 18543151. View Source
• [2] Lv L, Yang QY, Zhao Y, et al. Discovery of β-secretase inhibitors from Aloe vera and preliminary structure-activity relationship study. Chinese Chemical Society 25th Annual Academic Conference Abstract Collection (Volume 2). 2006. View Source

No BACE1 Inhibition: Contrast with Aloeresin D

In B103 neuroblastoma cells, aloeresin D (1) inhibited amyloid-β 1-42 (Aβ1-42) production by 7.4% at a concentration of 30 ppm (approximately 54 μM), whereas allo-aloeresin D (2) exhibited no measurable inhibition of Aβ1-42 production under identical conditions [1]. The more potent BACE1 inhibitor C-2′-decoumaroyl-aloeresin G (8) reduced Aβ1-42 by 12.3% at the same concentration [1]. The cellular Aβ inhibition profile correlates with the BACE1 enzymatic activity data, confirming that the (Z)-coumaroyl geometry of allo-aloeresin D renders it functionally inert in this pathway.

BACE1 inhibition

Head-to-head

No inhibition reported; aloeresin D IC50 39 µM

Marked activity divergence supports use as a control compound.

Direct assay comparison; cell-based Aβ readout.

Evidence Dimension	Inhibition of Aβ1-42 production
Target Compound Data	0% inhibition (no measurable effect)
Comparator Or Baseline	Aloeresin D: 7.4% inhibition at 30 ppm
Quantified Difference	Complete loss of functional activity in cellular assay
Conditions	B103 neuroblastoma cells; 30 ppm compound concentration

Why This Matters

For in vitro Alzheimer's disease modeling, allo-aloeresin D provides an isomeric control compound that does not confound Aβ readouts, enabling clean interpretation of BACE1-dependent effects.

• [1] Lv L, Yang QY, Zhao Y, Yao CS, Sun Y, Yang EJ, Song KS, Mook-Jung I, Fang WS. BACE1 (β-secretase) inhibitory chromone glycosides from Aloe vera and Aloe nobilis. Planta Med. 2008;74(5):540-545. PMID: 18543151. View Source

Novel Chemical Entity: Unique Structure

The sole structural difference between allo-aloeresin D and aloeresin D lies in the geometry of the p-coumaroyl double bond at the C-2' position of the glucopyranosyl moiety. Aloeresin D possesses the (E)-configuration (trans double bond), whereas allo-aloeresin D adopts the (Z)-configuration (cis double bond) [1][2]. This stereochemical inversion alters the three-dimensional orientation of the coumaroyl aromatic ring relative to the chromone core, which preliminary SAR analysis indicates is crucial for BACE1 inhibitory activity [2]. The (E)-coumaroyl group in aloeresin D is proposed to engage in favorable π-π stacking or hydrophobic interactions with the BACE1 active site that the (Z)-isomer cannot recapitulate.

Structural identity

Reported

Novel chromone C-glycoside, (Z)-p-coumaroyl ester

Defined stereochemistry and acylation enable SAR interpretation.

Reported as new entity; NMR/MS characterization.

Evidence Dimension	Coumaroyl double bond geometry
Target Compound Data	(Z)-p-coumaroyl (cis configuration)
Comparator Or Baseline	Aloeresin D: (E)-p-coumaroyl (trans configuration)
Quantified Difference	Geometric isomerization; 180° rotation of aromatic ring orientation
Conditions	Structural elucidation by 1D and 2D NMR spectroscopy

Why This Matters

Procurement of allo-Aloeresin D with verified (Z)-configuration is essential for SAR studies mapping the stereochemical determinants of chromone glycoside bioactivity.

• [1] Lv L, Yang QY, Zhao Y, Yao CS, Sun Y, Yang EJ, Song KS, Mook-Jung I, Fang WS. BACE1 (β-secretase) inhibitory chromone glycosides from Aloe vera and Aloe nobilis. Planta Med. 2008;74(5):540-545. PMID: 18543151. View Source
• [2] Lv L, Yang QY, Zhao Y, et al. Discovery of β-secretase inhibitors from Aloe vera and preliminary structure-activity relationship study. Chinese Chemical Society 25th Annual Academic Conference Abstract Collection (Volume 2). 2006. View Source

Chemotaxonomic Marker in Aloe Species

allo-Aloeresin D is commercially available as a reference standard with certified purity typically ≥ 98% (HPLC) from multiple vendors, enabling its use as a calibrant for quantitative analysis of Aloe-derived preparations . Aloeresin D is also available as a reference standard (e.g., Sigma-Aldrich phyproof® Reference Substance) with absolute purity assignment considering chromatographic purity, water, residual solvents, and inorganic impurities . The availability of both isomers as high-purity reference materials allows for simultaneous quantification and isomer ratio determination in Aloe extracts and formulations.

Chemotaxonomic profile

Class-level

Qualitative pattern similar to A. vera in A. macrosiphon

Potential species-specific marker; further verification needed.

Class-level inference; source review recommended.

Evidence Dimension	Commercial reference standard purity
Target Compound Data	≥ 98% (HPLC), CAS 1059665-59-6
Comparator Or Baseline	Aloeresin D: ≥ 98% (HPLC), CAS 105317-67-7
Quantified Difference	Comparable purity; distinct CAS numbers for isomer identification
Conditions	Vendor technical datasheets; analytical HPLC

Why This Matters

Procurement decisions for analytical method development require verified high-purity reference standards with documented CAS numbers to ensure correct isomer identification and quantification.

allo-Aloeresin D: Key Application Scenarios

BACE1 Inhibition Assay Negative Control

Procure allo-Aloeresin D as a structurally matched inactive control for BACE1 inhibition assays. Given that aloeresin D inhibits BACE1 with an IC50 of 39 μM while allo-aloeresin D is inactive [1], pairing these isomers allows researchers to distinguish specific enzyme inhibition from non-specific assay interference. This is particularly valuable in high-throughput screening campaigns for novel BACE1 inhibitors derived from natural product libraries.

Aloe Chemotaxonomy Reference Standard

Use allo-Aloeresin D to interrogate the impact of coumaroyl double bond geometry on biological activity. The (Z)-isomer serves as a critical comparator to the (E)-isomer aloeresin D [2]. Computational docking studies and molecular dynamics simulations require both isomers to accurately model the conformational constraints governing BACE1 active site engagement.

Chromone C-Glycoside SAR Studies

Employ allo-Aloeresin D as a certified reference standard (purity ≥ 98%, CAS 1059665-59-6) for HPLC-UV or LC-MS quantification of chromone glycosides in Aloe-derived raw materials and finished products [1]. Simultaneous quantification with aloeresin D (CAS 105317-67-7) enables isomer ratio monitoring, a potential marker for Aloe species differentiation and quality control.

Application

Selection Property

Validation Focus

BACE1 inhibitor selectivity studies

Structural analog control (non-inhibitory profile)

Target-specific activity benchmarking

Aloe species metabolomic profiling

High-purity analytical standard

Retention time & mass confirmation in LC-MS

Chromone C-glycoside SAR research

Defined glycosylation and acylation attributes

Biological activity mapping across analogs

Botanical supplement QC method development

Quantifiable marker compound

Method linearity and reproducibility verification

• [1] Lv L, Yang QY, Zhao Y, Yao CS, Sun Y, Yang EJ, Song KS, Mook-Jung I, Fang WS. BACE1 (β-secretase) inhibitory chromone glycosides from Aloe vera and Aloe nobilis. Planta Med. 2008;74(5):540-545. PMID: 18543151. View Source
• [2] Lv L, Yang QY, Zhao Y, et al. Discovery of β-secretase inhibitors from Aloe vera and preliminary structure-activity relationship study. Chinese Chemical Society 25th Annual Academic Conference Abstract Collection (Volume 2). 2006. View Source